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Compound of Interest

Compound Name: Oleic acid arachidyl ester

Cat. No.: B12324076

Get Quote

A Guide for Drug Development & Lipid Nanoparticle
Formulation
Executive Summary
Icosyl oleate (Arachidyl oleate, C38H74O2) is a high-molecular-weight wax ester synthesized

from arachidyl alcohol (C20:0) and oleic acid (C18:1). In pharmaceutical research, it serves as

a critical lipid matrix for Solid Lipid Nanoparticles (SLNs) and nanostructured lipid carriers

(NLCs). Its melting point (~31°C) makes it uniquely suited for topical and parenteral drug

delivery, as it remains solid at room temperature but melts near physiological body

temperature, facilitating controlled drug release.

This guide provides a definitive spectroscopic reference for researchers synthesizing or

characterizing icosyl oleate. It focuses on distinguishing the ester from its starting materials

(free fatty acids and alcohols) using Nuclear Magnetic Resonance (NMR) and Fourier

Transform Infrared (FTIR) spectroscopy.
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Before analyzing spectra, the researcher must understand the proton and carbon

environments. Icosyl oleate consists of a monounsaturated oleyl tail linked to a saturated

arachidyl head via an ester bond.

IUPAC Name: Icosyl (9Z)-octadec-9-enoate

Molecular Formula:

[1]

Molecular Weight: 562.99 g/mol [1]

Melting Point: 30.9°C (Pure) [1][2]

Key Structural Feature:cis-double bond at C9 of the fatty acid chain; ester linkage at C1.

FTIR Spectroscopy: Functional Group Verification
FTIR is the primary rapid-screening tool to confirm ester formation and assess the absence of

free fatty acids (FFA) or alcohols.
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Wavenumber
(cm⁻¹)

Vibration Mode Structural Origin Diagnostic Note

1739 – 1742 Stretch Ester Carbonyl

Primary confirmation.

Sharp, strong peak.

Distinct from FFA

dimer peak (~1710

cm⁻¹).

2920 / 2850 Stretch

Alkyl Chains (

)

Very intense due to

long aliphatic chains

(C20 + C18).

1170 – 1245 Stretch Ester C-O-C

"Fingerprint" region

confirmation of ester

linkage.

3005 Stretch cis-Alkene

Weak band indicating

the unsaturation in the

oleyl chain is intact.

~720 Rock Long Chain Alkane

Indicates

where

.

Impurity Profiling (What to watch for)
Broad band at 3300–3500 cm⁻¹: Indicates unreacted Arachidyl Alcohol (O-H stretch).

Shoulder at ~1710 cm⁻¹: Indicates unreacted Oleic Acid (Carboxylic acid C=O).

NMR Spectroscopy: Structural Elucidation
High-resolution NMR (

and

) provides the definitive proof of structure and purity. The data below assumes a standard
solvent of
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.

NMR Data (400 MHz, )
The integration values must be calibrated to the triplet at 0.88 ppm (6H) representing the two

terminal methyl groups.

Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Fragment

5.34 Multiplet (m) 2H Vinyl Protons (Oleyl chain)

4.06
Triplet (t,

Hz)
2H -Methylene

(Alcohol side)

2.29
Triplet (t,

Hz)
2H -Methylene (Acid

side)

2.01 Multiplet (m) 4H Allylic Protons

1.61 Multiplet (m) 4H -Methylenes &

1.26 – 1.30 Broad Singlet ~54H Bulk Methylenes (Chain

backbone)

0.88
Triplet (t,

Hz)
6H Terminal Methyls (Both ends)
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Critical Quality Attribute (CQA): The triplet at 4.06 ppm confirms the ester linkage. If a triplet

appears at 3.64 ppm, it indicates unreacted arachidyl alcohol (

). The ratio of integrals at 4.06 vs. 3.64 allows for precise calculation of reaction

conversion [2][4].

NMR Data (100 MHz, )
Shift (

, ppm)
Assignment Note

173.9
Carbonyl (

)

Ester carbonyl (distinct from

acid ~180 ppm).

129.9, 129.7
Olefinic Carbons (

)
cis-9,10 double bond.

64.4 -Carbon (Alcohol)

34.4 -Carbon (Acid)

31.9 -2 Carbon Near terminal methyl.

29.1 – 29.8 Bulk Methylenes
Multiple overlapping peaks for

long chains.

27.2 Allylic Carbons Adjacent to double bond.

14.1 Terminal Methyls

Visualization of Characterization Logic
Figure 1: Spectroscopic Validation Workflow
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This diagram outlines the decision-making process for validating Icosyl Oleate purity using the

data above.

Crude Reaction Mixture
(Oleic Acid + Arachidyl Alcohol)

Step 1: FTIR Screening

Check 1740 cm⁻¹ (Ester)
vs 1710 cm⁻¹ (Acid)

Step 2: 1H NMR Analysis

Check 4.06 ppm (Ester)
vs 3.64 ppm (Alcohol)

Ester Peak Dominant

FAIL: Recrystallize
(Acetone/Ethanol)

Acid Peak Present

PASS: Pure Icosyl Oleate
(Suitable for SLN Formulation)

Only 4.06 ppm Present 3.64 ppm Detected
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Caption: Logical workflow for confirming the identity and purity of Icosyl Oleate using

spectroscopic markers.

Figure 2: Structure-Spectrum Correlation
Mapping the specific protons of Icosyl Oleate to their NMR signals.

Icosyl Oleate Structure Segments 1H NMR Signals (ppm)

-CH=CH-
(Oleyl Unsaturation)

5.34 ppm
(Multiplet)

-CH₂-O-CO-
(Ester Linkage)

4.06 ppm
(Triplet)

-CH₂-CO-O-
(Acid Alpha)

2.29 ppm
(Triplet)

-CH₃

(Termini)
0.88 ppm
(Triplet)

Click to download full resolution via product page

Caption: Correlation map linking specific structural moieties of Icosyl Oleate to their

characteristic 1H NMR chemical shifts.

Experimental Protocols
Sample Preparation for NMR

Solvent: Use Deuterochloroform (

) with 0.03% TMS (Tetramethylsilane) as an internal standard.
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Concentration: Dissolve ~10–20 mg of the wax ester in 0.6 mL of

.

Filtration: If the sample appears cloudy (common with high MW waxes), filter through a small

cotton plug into the NMR tube to remove suspended solids.

Acquisition: Run a standard proton sequence (16 scans) and a carbon sequence (1024+

scans due to long relaxation times of lipid carbons).

Sample Preparation for FTIR
Method: Attenuated Total Reflectance (ATR) is preferred for waxes.

State: Since Icosyl Oleate melts at ~31°C, it may be a soft solid or semi-solid at lab

temperature.

Procedure: Place a small amount of the solid wax on the ATR crystal. If contact is poor,

gently warm the crystal to ~35°C to melt the sample into a film, then allow it to cool and

recrystallize while acquiring the spectrum. This ensures a uniform path length.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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